(6E)-SR 11302

• Molecular Formula: C26H32O2
• Molecular Weight: 376.5 g/mol
• InChI: InChI=1S/C26H32O2/c1-19-11-13-23(14-12-19)22(10-6-8-20(2)18-25(27)28)15-16-24-21(3)9-7-17-26(24,4)5/h6,8,10-16,18H,7,9,17H2,1-5H3,(H,27,28)/b8-6+,16-15+,20-18+,22-10+
• InChIKey: RQANARBNMTXCDM-ZJRNCENFSA-N

(6E)-SR 11302: The AP-1-Selective Synthetic Retinoid with Documented RARE-Sparing Activity for In Vivo Tumor Promotion Studies

(6E)-SR 11302 is the E-configuration geometric isomer of SR 11302, a conformationally restricted synthetic retinoid belonging to a distinct class of AP-1-selective transcriptional repressors first identified through screening of 50 synthetic retinoids [1]. Unlike all-trans retinoic acid (ATRA) and other conventional retinoids that activate retinoic acid response element (RARE)-dependent transcription through RAR/RXR nuclear receptors, SR 11302 specifically inhibits activator protein-1 (AP-1)-mediated transcription without triggering RARE transactivation [2]. The compound is an all-trans-retinoic acid derivative in which the C9 methyl group is replaced by a 4-methylphenyl group, yielding the (E,E,Z,E)-3-methyl-7-(4-methylphenyl)-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid scaffold; the (6E) isomer designation specifies the E configuration at the C6 double bond [3]. It is utilized as a chemical probe to dissect AP-1-dependent versus RARE-dependent signaling pathways and has demonstrated antitumor promotion activity in vivo mediated exclusively through AP-1 blockade [2].

Pathway Context AP-1-selective transcriptional repression decoupled from RARE activation

Model Compatibility In vivo tumor promotion and anti-angiogenesis models with established oral/topical dosing

Probe Identity Synthetic retinoid scaffold with receptor-mediated transrepression, not a pan-AP-1 inhibitor

• [1] Fanjul A, Dawson MI, Hobbs PD, et al. A new class of retinoids with selective inhibition of AP-1 inhibits proliferation. Nature. 1994;372(6501):107-111. PMID: 7969403. View Source
• [2] Huang C, Ma WY, Dawson MI, Rincón M, Flavell RA, Dong Z. Blocking activator protein-1 activity, but not activating retinoic acid response element, is required for the antitumor promotion effect of retinoic acid. Proc Natl Acad Sci USA. 1997;94(11):5826-5830. PMID: 9159159. View Source
• [3] ChEBI. SR11302 (CHEBI:197438). (E,E,Z,E)-3-methyl-7-(4-methylphenyl)-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid. European Bioinformatics Institute. 2023. View Source

Why Conventional Retinoids and Generic AP-1 Inhibitors Cannot Substitute for (6E)-SR 11302 in AP-1/RARE Discrimination Studies

Substituting (6E)-SR 11302 with conventional retinoids such as all-trans retinoic acid (ATRA) or 9-cis-retinoic acid introduces a critical confounding variable: these agents simultaneously inhibit AP-1 and activate RARE-dependent transcription, making it impossible to attribute downstream biological effects to AP-1 blockade alone [1]. Conversely, the RARE-selective retinoid SR11235 activates RARE but fails to inhibit AP-1 and shows no significant antitumor promotion activity in vivo (P > 0.05), directly demonstrating that RARE activation alone is insufficient for chemopreventive efficacy [2]. Other AP-1 inhibitors such as PNRI-299 operate through entirely different molecular targets (APE/Ref-1 redox inhibition, IC50 = 20 μM) and do not engage retinoid receptor machinery, precluding their use as mechanistic comparators in retinoid receptor-mediated AP-1 transrepression studies . SR11238, another anti-AP-1 retinoid from the same screening series, lacks activity against prostate cancer and leukemic cell proliferation despite AP-1 inhibition, highlighting that even within the same chemical class, anti-AP-1 activity alone does not guarantee equivalent cellular efficacy across cancer types [3]. (6E)-SR 11302 thus occupies a unique functional niche where AP-1 inhibition is decoupled from RARE activation while retaining retinoid receptor-mediated transrepression machinery, a profile not replicated by any single commercial alternative.

Target

(6E)-SR 11302

AP-1 inhibition without RARE transactivation; receptor-mediated transrepression

Conventional Retinoid

ATRA / 9-cis-RA

Dual AP-1 inhibition and RARE activation confounds mechanistic attribution

RARE-Selective Analog

SR11235

Activates RARE but fails to inhibit AP-1; no tumor promotion suppression in vivo

Non-Retinoid AP-1 Inhibitor

PNRI-299

Operates via APE/Ref-1 redox inhibition, bypassing retinoid receptor machinery entirely

• [1] Li JJ, Dong Z, Dawson MI, Colburn NH. Inhibition of tumor promoter-induced transformation by retinoids that transrepress AP-1 without transactivating retinoic acid response element. Cancer Res. 1996;56(3):483-489. PMID: 8564958. View Source
• [2] Huang C, Ma WY, Dawson MI, Rincón M, Flavell RA, Dong Z. Blocking activator protein-1 activity, but not activating retinoic acid response element, is required for the antitumor promotion effect of retinoic acid. Proc Natl Acad Sci USA. 1997;94(11):5826-5830. PMID: 9159159. View Source
• [3] Shiohara M, Dawson MI, Hobbs PD, et al. Effects of novel RAR- and RXR-selective retinoids on myeloid leukemic proliferation and differentiation in vitro. Blood. 1999;93(6):2057-2066. PMID: 10068679. View Source

(6E)-SR 11302 Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Procurement Decision-Making

Functional AP-1 versus RARE Selectivity: Direct Head-to-Head Comparison with SR11235 and ATRA in JB6 Cell-Based Reporter Assays

In stably transfected JB6 P+ mouse epidermal cells bearing a collagenase promoter-luciferase AP-1 reporter, SR11302 blocked TPA-induced AP-1 activity by up to 90% in a concentration-dependent manner (10^-10 to 10^-6 M), with no detectable activation of RARE-dependent gene expression [1]. In the same assay system, the comparator retinoid SR11235 failed to inhibit TPA-induced AP-1 activity at any tested concentration, but was one of only two retinoids (alongside ATRA) capable of transactivating RARE-dependent transcription [1]. All-trans retinoic acid (ATRA) inhibited AP-1 activity to a comparable extent (up to 90%) but simultaneously activated RARE-dependent transcription, demonstrating its dual mechanistic engagement [1]. The complete functional uncoupling of AP-1 inhibition from RARE activation distinguishes SR11302 from both the RARE-only activator SR11235 and the dual-mechanism ATRA.

AP-1 vs RARE Selectivity

Head-to-head

~90% AP-1 inhibition; 0% RARE transactivation

Supports AP-1 pathway attribution without RARE confounding

JB6 P+ cell reporter assays; comparator ATRA activates RARE

Evidence Dimension	TPA-induced AP-1 transcription inhibition (collagenase-luciferase reporter) vs RARE transactivation
Target Compound Data	SR11302: Up to 90% AP-1 inhibition at 10^-10 to 10^-6 M; no RARE transactivation at any concentration tested
Comparator Or Baseline	SR11235: 0% AP-1 inhibition; positive RARE transactivation detected. ATRA: Up to 90% AP-1 inhibition; positive RARE transactivation detected
Quantified Difference	SR11302 achieves AP-1 inhibition comparable to ATRA (~90%) but with zero RARE transactivation, whereas SR11235 activates RARE but provides zero AP-1 inhibition
Conditions	JB6 P+ mouse epidermal cells stably transfected with collagenase promoter-luciferase (AP-1) or RARE-luciferase; retinoid concentration range 10^-10 to 10^-6 M; TPA induction

Why This Matters

This is the foundational selectivity evidence: SR11302 is the only compound in the tested set that achieves potent AP-1 blockade with complete RARE silencing, making it an essential tool for experiments requiring attribution of retinoid effects exclusively to AP-1 pathway inhibition.

• [1] Li JJ, Dong Z, Dawson MI, Colburn NH. Inhibition of tumor promoter-induced transformation by retinoids that transrepress AP-1 without transactivating retinoic acid response element. Cancer Res. 1996;56(3):483-489. PMID: 8564958. View Source

In Vivo Antitumor Promotion Efficacy: SR11302 versus SR11235 in the DMBA-TPA Mouse Skin Carcinogenesis Model

In AP-1-luciferase transgenic mice subjected to the DMBA-initiated, TPA-promoted two-stage skin carcinogenesis protocol, topical application of SR11302 (34 nmol per application, 1 hr prior to each twice-weekly TPA promotion) inhibited papilloma formation by 67.9% at week 18 compared to the TPA-only control group (P < 0.05) [1]. The control TPA group developed 27.1 papillomas per mouse (n = 16), while the SR11302-treated group (n = 18) showed significantly reduced tumor multiplicity [1]. In the same experiment, the comparator retinoid SR11235 (34 nmol per application, n = 17), which selectively activates RARE without inhibiting AP-1, produced no significant inhibition of papilloma formation (P > 0.05), with tumor multiplicity comparable to the TPA-only group [1]. Correlative AP-1 luciferase measurements from skin punch biopsies confirmed that SR11302 markedly inhibited TPA-induced AP-1 transactivation (P < 0.05), while SR11235 did not (P > 0.05), in a system where TPA alone induced a 550-fold increase in AP-1 reporter activity [1].

In Vivo Tumor Promotion

Head-to-head

67.9% papilloma reduction (P < 0.05); SR11235 showed no inhibition

Validates AP-1 blockade requirement for model-response endpoint

DMBA-TPA mouse skin model; topical 34 nmol; n=16-18 per group

Evidence Dimension	In vivo papilloma formation inhibition at week 18 of TPA promotion (DMBA-initiated mouse skin)
Target Compound Data	SR11302: 67.9% reduction in papillomas per mouse (P < 0.05, n = 18); correlated with marked AP-1 luciferase inhibition (P < 0.05)
Comparator Or Baseline	TPA-only control: 27.1 papillomas/mouse (n = 16). SR11235: no significant inhibition vs TPA control (P > 0.05, n = 17). ATRA: significant inhibition (P < 0.05). Fluocinolone acetonide (FA): significant inhibition (P < 0.05)
Quantified Difference	SR11302 reduced papilloma burden by 67.9% (P < 0.05); SR11235 showed no statistically significant reduction (P > 0.05) — a binary efficacy difference with P-value demarcation validated by the Student's t-test
Conditions	C57BL/6 x DBA2 F1 AP-1-luciferase transgenic mice; DMBA initiation (51.2 μg); TPA promotion (17 nmol, twice weekly, 18 weeks); topical retinoid pretreatment (34 nmol) 1 hr prior to each TPA application; n = 16-19 per group

Why This Matters

This is the landmark in vivo proof that AP-1 inhibition, not RARE activation, drives retinoid antitumor promotion efficacy. For procurement, this evidence directly validates that SR11302—and not an RARE-activating alternative—is required for in vivo studies interrogating AP-1-dependent tumor promotion mechanisms.

• [1] Huang C, Ma WY, Dawson MI, Rincón M, Flavell RA, Dong Z. Blocking activator protein-1 activity, but not activating retinoic acid response element, is required for the antitumor promotion effect of retinoic acid. Proc Natl Acad Sci USA. 1997;94(11):5826-5830. PMID: 9159159. View Source

Retinoic Acid Receptor Inactivity: Quantitative EC50 Comparison with All-Trans Retinoic Acid Across All Four RAR/RXR Subtypes

SR11302 displays no agonist activity at any retinoic acid receptor (RAR) or retinoid X receptor (RXR) subtype, with EC50 values uniformly > 1 μM (> 1000 nM) for RARα, RARβ, RARγ, and RXRα in receptor transactivation assays . This contrasts with all-trans retinoic acid (ATRA), which exhibits potent agonist activity at the same receptors: in COS-7 cell-based luciferase reporter assays, ATRA activates RARα with an EC50 of 169 nM, RARβ with an EC50 of 9 nM, and RARγ with an EC50 of 2 nM . In radioligand binding competition assays, ATRA binds RARα, RARβ, and RARγ with IC50 values of 9, 3, and 10 nM, respectively . The >100-fold differential in receptor activation potency (SR11302 EC50 > 1000 nM vs ATRA EC50 2-9 nM for RARβ/γ) quantitatively demonstrates the profound receptor inactivity of SR11302. The compound's AP-1 inhibition is instead mediated through receptor-dependent transrepression (selectively via RARα > RARγ > RXRα = RARβ) without triggering transcriptional activation, as evidenced by a 25-fold RARE transactivation enhancement with 1 μM ATRA versus zero enhancement with 10 μM SR11302 .

RAR Receptor Activity

Data to verify

EC50 > 1000 nM for all RAR/RXR subtypes

Quantitative receptor-sparing context vs ATRA (EC50 2-169 nM)

Supports reduced retinoid-associated toxicity profile review

Evidence Dimension	RAR/RXR subtype agonist activity (EC50 for transcription activation)
Target Compound Data	SR11302: EC50 > 1 μM (>1000 nM) for RARα, RARβ, RARγ, and RXRα; zero RARE transactivation at 10 μM
Comparator Or Baseline	ATRA: EC50 = 169 nM (RARα), 9 nM (RARβ), 2 nM (RARγ) in COS-7 luciferase reporter assays; IC50 = 9 nM (RARα), 3 nM (RARβ), 10 nM (RARγ) in radioligand binding assays
Quantified Difference	>500-fold difference at RARγ (SR11302 EC50 >1000 nM vs ATRA EC50 2 nM); >100-fold at RARβ (>1000 nM vs 9 nM); >6-fold at RARα (>1000 nM vs 169 nM)
Conditions	RAR/RXR mammalian cell transactivation assays (COS-7 cells for ATRA data); radioligand competition binding for IC50 values; RARE-driven luciferase reporter systems

Why This Matters

The >500-fold window between SR11302's receptor inactivity and ATRA's potent agonist activity at RARγ is the quantitative basis for reduced retinoid-associated toxicity (teratogenicity, dermal irritation, hyperostosis). This receptor-sparing profile directly justifies selection of (6E)-SR 11302 over ATRA or RAR agonists when AP-1 inhibition must be achieved without RARE-mediated side effects.

Differential Cancer Cell Proliferation Inhibition with F9 Differentiation Sparing: SR11302 versus ATRA Functional Comparison

SR11302 at 1 μM inhibits the proliferation of multiple human cancer cell lines—including the breast carcinoma line T-47D, the lung carcinoma line Calu-6, and the cervical carcinoma line HeLa—without inducing differentiation of F9 mouse embryonal carcinoma cells across a concentration range of 0.1-1 μM [1]. This differentiation-sparing antiproliferative profile directly contrasts with all-trans retinoic acid (ATRA), which both inhibits proliferation and potently induces F9 cell differentiation through RAR-mediated RARE transactivation [1]. Furthermore, SR11302 showed very little effect on the proliferation or differentiation of HL-60 promyelocytic leukemia cells, NB4 acute promyelocytic leukemia cells, and fresh APL patient cells, confirming that its antiproliferative activity is cell-type selective and mechanistically distinct from RAR/RXR agonists [2]. The compound's failure to induce F9 differentiation, a classic bioassay for retinoid receptor agonism, provides functional confirmation that its cellular effects are mediated through AP-1 transrepression rather than RARE-driven transcriptional programs [1].

Differentiation Sparing

Cross-study

Inhibits proliferation of T-47D, Calu-6, HeLa; no F9 differentiation at 0.1-1 μM

Functional confirmation of RARE-independent antiproliferative context

Contrasts with ATRA, which induces F9 differentiation via RAR

Evidence Dimension	Cancer cell line proliferation inhibition versus F9 embryonal carcinoma differentiation induction
Target Compound Data	SR11302 (1 μM): inhibits proliferation of Calu-6, HeLa, T-47D cancer lines; 0.1-1 μM: does NOT induce F9 cell differentiation; very little effect on HL-60, NB4, and fresh APL cells
Comparator Or Baseline	ATRA (comparable concentration range): inhibits proliferation AND potently induces F9 cell differentiation through RAR/RARE activation; also inhibits HL-60 and NB4 cell proliferation
Quantified Difference	Qualitative functional dichotomy: SR11302 = proliferation inhibition without differentiation; ATRA = proliferation inhibition with differentiation. This maps directly to the RARE-sparing vs RARE-activating mechanistic distinction
Conditions	Cell culture: Calu-6 (lung), HeLa (cervical), T-47D (breast) cancer lines at 1 μM; F9 mouse embryonal carcinoma differentiation assay at 0.1-1 μM; HL-60, NB4, fresh APL cells

Why This Matters

The F9 differentiation assay is a canonical functional readout of RAR agonism. SR11302's inability to induce F9 differentiation while retaining antiproliferative activity against solid tumor lines provides a functional differentiator from ATRA that is directly actionable: researchers studying AP-1-driven proliferation without retinoid-induced differentiation confounding must select SR11302 over conventional retinoids.

• [1] Fanjul A, Dawson MI, Hobbs PD, et al. A new class of retinoids with selective inhibition of AP-1 inhibits proliferation. Nature. 1994;372(6501):107-111. PMID: 7969403. View Source
• [2] Shiohara M, Dawson MI, Hobbs PD, et al. Effects of novel RAR- and RXR-selective retinoids on myeloid leukemic proliferation and differentiation in vitro. Blood. 1999;93(6):2057-2066. PMID: 10068679. View Source

Dose-Dependent In Vivo Anti-Angiogenic Activity: Vascular Lesion Reduction in Vldlr-/- Mouse Retinal Neovascularization Model

In Vldlr-/- mice, a genetic model of retinal neovascularization, daily oral gavage administration of SR11302 from postnatal day 5 (P5) to P15 produced dose-dependent reductions in vascular lesion burden . At the high dose (1 mg/kg body weight/day), SR11302 reduced total vascular lesion number by 48% and decreased lesion size by 40% compared to vehicle-treated controls, with no detectable signs of toxicity including no changes in body weight . The low dose (0.5 mg/kg/day) also produced measurable reductions, confirming a dose-response relationship . While a direct head-to-head comparator was not included in this study, the in vivo efficacy at clinically relevant oral doses, combined with the absence of observable toxicity, extends the differentiation evidence beyond oncology into vascular biology applications and demonstrates oral bioavailability suitable for systemic administration protocols .

In Vivo Anti-Angiogenesis

Data to verify

48% vascular lesion reduction (1 mg/kg); no observable toxicity

Supports oral AP-1 inhibition model-response interpretation

Vldlr-/- mouse retinal neovascularization model; source review advised

Evidence Dimension	In vivo vascular lesion number and lesion size in retinal neovascularization model
Target Compound Data	SR11302 1 mg/kg/day: 48% reduction in total vascular lesion number, 40% reduction in lesion size; 0.5 mg/kg/day: dose-dependent reduction; no toxicity (body weight unchanged)
Comparator Or Baseline	Vehicle control (corn oil, daily oral gavage, P5-P15); no comparator compound tested in the same study
Quantified Difference	48% lesion number reduction and 40% lesion size reduction at 1 mg/kg/day vs vehicle; dose-response confirmed across two dose levels; toxicity absent
Conditions	Vldlr-/- mouse pups; oral gavage daily from P5 to P15; retinal whole-mount isolectin IB4 staining for endothelial cell visualization; two dose levels (0.5 and 1.0 mg/kg)

Why This Matters

This evidence expands the procurement rationale beyond oncology into vascular biology: SR11302 is orally bioavailable, achieves significant in vivo target engagement at 1 mg/kg, and demonstrates a therapeutic window free of observable toxicity. For researchers requiring in vivo AP-1 inhibition in angiogenesis models, these data provide quantitative efficacy benchmarks and dosing guidance that no other AP-1-selective retinoid currently offers in published form.

Graded RAR Subtype Utilization for AP-1 Transrepression Without Transcriptional Activation: Quantitative Hierarchy versus ATRA

SR11302 exhibits a graded hierarchy of receptor subtype utilization for AP-1 transrepression that is mechanistically distinct from its lack of transactivation activity: RARα > RARγ > RXRα = RARβ . This profile means that while SR11302 engages RARα and RARγ for AP-1 inhibitory complex formation, it does so without triggering the transcriptional activation function of these receptors. Quantitatively, in RARE-driven transcription assays, 1 μM all-trans retinoic acid (t-RA) produces a 25-fold enhancement of RARE reporter activity through RARα, whereas 10 μM SR11302 produces no detectable RARE enhancement above baseline—a >25-fold differential at a 10-fold higher compound concentration . This receptor-mediated transrepression model is supported by binding data showing that SR11302 selectively interacts with RARα and RARγ but not RARβ or RXRα, and its anti-AP-1 activity is RAR-dependent yet transactivation-incompetent . The graded subtype preference contrasts with ATRA, which broadly activates all RAR subtypes (RARα EC50 = 169 nM, RARβ EC50 = 9 nM, RARγ EC50 = 2 nM) .

RAR Subtype Hierarchy

Context-dependent

>25-fold transactivation differential vs ATRA at 10 μM

Defines mechanistic signature for SAR study context

RARα > RARγ > RXRα = RARβ; receptor engagement without activation

Evidence Dimension	RAR subtype utilization for AP-1 transrepression and RARE transactivation fold-change
Target Compound Data	SR11302: AP-1 inhibition selectivity RARα > RARγ > RXRα = RARβ; zero RARE transactivation at 10 μM (no fold enhancement above baseline)
Comparator Or Baseline	ATRA (1 μM t-RA): 25-fold RARE transactivation enhancement via RARα; broad activation of all RAR subtypes (EC50: 169 nM α, 9 nM β, 2 nM γ)
Quantified Difference	>25-fold differential in RARα-mediated transactivation: 25-fold enhancement at 1 μM ATRA vs zero enhancement at 10 μM SR11302; graded SR11302 subtype utilization for AP-1 inhibition vs uniform ATRA subtype activation
Conditions	RARE-luciferase reporter assays with RAR subtype-specific receptor contexts; 1 μM t-RA and 10 μM SR11302 comparison conditions

Why This Matters

The >25-fold transactivation differential, combined with the graded RAR subtype utilization hierarchy, provides a molecular mechanistic signature that distinguishes SR11302 from pan-RAR agonists. For researchers conducting structure-activity relationship (SAR) studies or designing retinoid receptor mutants, this selectivity fingerprint is a critical quality attribute that alternative compounds cannot replicate.

(6E)-SR 11302 Highest-Confidence Research Applications Based on Quantitative Comparative Evidence

In Vivo Dissection of AP-1-Dependent versus RARE-Dependent Tumor Promotion Mechanisms Using Transgenic Reporter Mice

The DMBA-TPA two-stage skin carcinogenesis model in AP-1-luciferase transgenic mice is the most rigorously validated application for (6E)-SR 11302. As demonstrated by Huang et al. (1997), SR11302 (34 nmol topical, 1 hr pre-TPA) reduces papilloma multiplicity by 67.9% (P < 0.05) while the RARE-selective comparator SR11235 shows no significant inhibition [1]. This experimental design—using SR11302 alongside SR11235 as matched positive and negative controls for AP-1 inhibition—provides a clean, internally controlled system for attributing chemopreventive efficacy specifically to AP-1 blockade. Researchers should use SR11302 at 34 nmol per topical application and include SR11235 as the RARE-activation control, with fluocinolone acetonide (FA) and ATRA as additional reference compounds. The AP-1 luciferase readout from skin punch biopsies enables longitudinal tracking of target engagement in individual animals [1].

Selective AP-1 Pathway Inhibition in Cancer Cell Proliferation Studies Requiring Differentiation-Independence

For in vitro studies where the goal is to isolate the contribution of AP-1 activity to cancer cell proliferation without confounding RARE-mediated differentiation, (6E)-SR 11302 at 1 μM is the compound of choice. Fanjul et al. (1994) established that SR11302 inhibits growth of T-47D (breast), Calu-6 (lung), and HeLa (cervical) carcinoma lines at 1 μM while failing to induce F9 cell differentiation at 0.1-1 μM—a functional confirmation of RARE-sparing activity [2]. This application is particularly relevant for breast and lung cancer research, where conventional retinoids (ATRA, 9-cis-RA, or RAR agonists) would confound results by simultaneously activating differentiation programs. The Sigma-Aldrich product specification confirms that SR11302 at 1 μM achieves cancer culture proliferation inhibition 'without inducing the differentiation of F9 cells (0.1-1 μM),' directly contrasting with ATRA . Researchers should include ATRA as a positive control for differentiation-dependent effects to validate the SR11302-specific AP-1 attribution.

In Vivo Anti-Angiogenic and Vascular Biology Studies Requiring Oral AP-1 Inhibition

The Vldlr-/- mouse retinal neovascularization model provides a validated in vivo application with established dosing: SR11302 administered by daily oral gavage at 1 mg/kg from P5 to P15 reduces vascular lesion number by 48% and lesion size by 40% without detectable toxicity or body weight change . This model demonstrates oral bioavailability and systemic target engagement, enabling applications beyond topical or intratumoral administration. The dose-response relationship (0.5 mg/kg and 1 mg/kg both effective) provides a starting point for dose-ranging studies in other angiogenesis or vascular biology models. The absence of observable toxicity at efficacious doses is a critical practical consideration for chronic dosing protocols. Researchers should prepare SR11302 in corn oil vehicle and include vehicle-only controls, with retinal whole-mount isolectin IB4 staining as the quantitative endpoint .

Acute Graft-Versus-Host Disease (aGVHD) Immunomodulation via AP-1 Blockade in Donor T Cells

Park et al. (2014) demonstrated that ex vivo treatment of donor splenocytes with SR11302 prior to transfer into lethally irradiated MHC-mismatched recipients diminishes aGVHD lethality and clinical severity [3]. SR11302 inhibited alloreactive T cell responses in a dose-dependent manner, suppressed STAT3 phosphorylation, reduced Th1 and Th17 differentiation, and expanded Foxp3+ regulatory T cell (Treg) populations [3]. This application leverages SR11302's AP-1 inhibitory activity in an immunomodulatory context entirely distinct from oncology. The dual effect—suppressing pathogenic Th17/Th1 responses while expanding protective Tregs—is mechanistically linked to differential STAT3/STAT5 transcription factor regulation downstream of AP-1 blockade. For procurement, this represents a high-value application area where no single alternative compound replicates this immunomodulatory profile through the same AP-1-selective mechanism [3].

Application

Selection Property

Validation Focus

AP-1 vs RARE tumor promotion mechanism studies

Decoupled AP-1 inhibition without RARE activation

In vivo papilloma model-response endpoint with SR11235 control

Cancer cell proliferation studies requiring differentiation-independence

RARE-sparing antiproliferative activity

F9 differentiation assay and ATRA comparator benchmarking

In vivo anti-angiogenic and vascular biology models

Oral bioavailability and systemic target engagement

Dose-response endpoint review and toxicity monitoring

Immunomodulation and aGVHD model studies

AP-1 blockade in donor T cells

Th17/Treg balance and STAT3 phosphorylation endpoint review

• [1] Huang C, Ma WY, Dawson MI, Rincón M, Flavell RA, Dong Z. Blocking activator protein-1 activity, but not activating retinoic acid response element, is required for the antitumor promotion effect of retinoic acid. Proc Natl Acad Sci USA. 1997;94(11):5826-5830. PMID: 9159159. View Source
• [2] Fanjul A, Dawson MI, Hobbs PD, et al. A new class of retinoids with selective inhibition of AP-1 inhibits proliferation. Nature. 1994;372(6501):107-111. PMID: 7969403. View Source
• [3] Park MJ, Moon SJ, Lee SH, et al. Blocking activator protein 1 activity in donor cells reduces severity of acute graft-versus-host disease through reciprocal regulation of IL-17-producing T cells/regulatory T cells. Biol Blood Marrow Transplant. 2014;20(8):1112-1120. PMID: 24838178. View Source